![molecular formula C18H17FN2O3S B4934099 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid](/img/structure/B4934099.png)
3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid, also known as FEBP, is a synthetic compound that belongs to the class of benzimidazole derivatives. It has been developed for its potential use as a therapeutic agent due to its promising pharmacological properties.
Mechanism of Action
The mechanism of action of 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to reduce the levels of reactive oxygen species (ROS) in cells. This compound also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in cellular defense against oxidative stress and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, which are implicated in the pathogenesis of many diseases. This compound also increases the levels of antioxidants in cells, which help to protect against oxidative damage. In addition, this compound has been shown to have antiplatelet and antithrombotic effects, which may be useful in the treatment of cardiovascular diseases.
Advantages and Limitations for Lab Experiments
3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It has also been shown to have low toxicity, which makes it safe for use in cell culture and animal studies. However, this compound has some limitations in lab experiments. It is relatively new and has not been extensively studied, which means that its pharmacological properties are not fully understood. In addition, its mechanism of action is not well-defined, which makes it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid. One area of research is the development of new synthetic analogs of this compound that have improved pharmacological properties. Another area of research is the investigation of the molecular mechanisms underlying the pharmacological effects of this compound. This will help to identify new targets for drug development and improve our understanding of the biological pathways involved in disease pathogenesis. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans, which will pave the way for its use as a therapeutic agent.
Synthesis Methods
The synthesis of 3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid involves the reaction of 2-(2-fluorophenoxy)ethyl mercaptan with 1H-benzimidazole-2-thiol in the presence of triethylamine and 1,3-dicyclohexylcarbodiimide. The resulting intermediate is then coupled with 3-bromo-propanoic acid using N,N-diisopropylethylamine as a base. The final product is obtained after purification by column chromatography.
Scientific Research Applications
3-(2-{[2-(2-fluorophenoxy)ethyl]thio}-1H-benzimidazol-1-yl)propanoic acid has been studied extensively for its potential use as a therapeutic agent in various diseases. It has shown promising results in the treatment of cardiovascular diseases, such as hypertension and myocardial infarction, by reducing oxidative stress and inflammation. This compound has also been investigated for its anticancer properties, as it inhibits the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In addition, this compound has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
3-[2-[2-(2-fluorophenoxy)ethylsulfanyl]benzimidazol-1-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN2O3S/c19-13-5-1-4-8-16(13)24-11-12-25-18-20-14-6-2-3-7-15(14)21(18)10-9-17(22)23/h1-8H,9-12H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDJQNRBTQUVLJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(N2CCC(=O)O)SCCOC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>54.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49642980 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.